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Compound of Interest

Compound Name: Diethyl Iminodicarboxylate

Cat. No.: B028530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and pharmaceutical development, precision in chemical

nomenclature is paramount. The term "Diethyl Iminodicarboxylate" can be a source of

ambiguity, potentially referring to two distinct, yet structurally related, compounds: Diethyl

Iminodiacetate and the compound more formally known as Diethyl Imidodicarbonate. This

technical guide serves to disambiguate these chemical entities, providing a comprehensive

overview of their respective properties, synthesis, and applications, with a focus on their roles

in research and drug development.

Diethyl Iminodiacetate: A Versatile Chelator and
Synthetic Intermediate
CAS Number: 6290-05-7

Diethyl Iminodiacetate is a valuable reagent in organic synthesis, primarily recognized for its

role as a chelating agent and a versatile intermediate in the preparation of a variety of

compounds.[1][2] Its ability to form stable complexes with metal ions makes it particularly useful

in processes requiring metal ion sequestration or in the synthesis of metal-containing

complexes.[1]
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Synonyms
The following table lists the common synonyms for Diethyl Iminodiacetate.

Synonym

Iminodiacetic acid diethyl ester

N,N-Bis(ethoxycarbonylmethyl)amine

Glycine, N-(2-ethoxy-2-oxoethyl)-, ethyl ester

Diethyl 2,2'-iminodiacetate

Acetic acid, iminodi-, diethyl ester

Ethyl N-(2-ethoxy-2-oxoethyl)glycinate

Quantitative Data Summary
The physical and chemical properties of Diethyl Iminodiacetate are summarized in the table

below.

Property Value

Molecular Formula C₈H₁₅NO₄

Molecular Weight 189.21 g/mol

Appearance Colorless to slightly yellow liquid

Boiling Point 208 °C (lit.)

Density 1.056 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.435 (lit.)

Flash Point >230 °F

Solubility Moderately soluble in water

Experimental Protocols
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Synthesis of Diethyl Iminodiacetate from Iminodiacetic Acid

A common laboratory-scale synthesis of Diethyl Iminodiacetate involves the esterification of

iminodiacetic acid with ethanol in the presence of an acid catalyst.[3]

Materials:

Iminodiacetic acid

Ethanol

Thionyl chloride or Sulfuric acid

Saturated sodium bicarbonate solution

Ethyl acetate

Brine

Magnesium sulfate

Procedure:

In a reaction flask cooled to 0°C, slowly add thionyl chloride dropwise to ethanol with stirring.

Allow the mixture to warm to room temperature.

Add iminodiacetic acid to the reaction mixture.

Heat the reaction to reflux and maintain for several hours (e.g., overnight).

Cool the mixture to room temperature and quench the reaction by the careful addition of a

saturated sodium bicarbonate solution until the pH is neutral.

Reduce the volume of the mixture by removing most of the ethanol via distillation under

reduced pressure.

Extract the aqueous residue with ethyl acetate.
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Combine the organic phases, wash with brine, and dry over magnesium sulfate.

Filter the solution and concentrate the filtrate under reduced pressure to yield Diethyl

Iminodiacetate.

Synthesis of Diethyl Iminodiacetate

Start: Iminodiacetic Acid & Ethanol Esterification with Thionyl Chloride/H₂SO₄ Aqueous Workup & Extraction Purification Product: Diethyl Iminodiacetate

Conceptual Workflow: N-Alkylation using Iminodicarboxylate Analogs

Alcohol + Triphenylphosphine + Iminodicarboxylate Derivative

Addition of DEAD/DIAD

N-Alkylation

N-Alkylated Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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